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Compound of Interest

Compound Name: 1,3-Dichloropentane

Cat. No.: B1348517

This technical guide provides a comprehensive overview of 1,3-dichloropentane, including its
chemical identifiers, physical and chemical properties, and safety information. This document is
intended for researchers, scientists, and professionals in drug development who may use or
encounter this compound in their work.

Core Identifiers and Chemical Structure

1,3-Dichloropentane is a halogenated alkane. Its fundamental identifiers are crucial for
accurate documentation and database searches.
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Identifier Value Source

CAS Number 30122-12-4 [LI2]031[41[5]116]

IUPAC Name 1,3-dichloropentane [2][3]

Molecular Formula CsH10Cl2 [21[31[41[51[7]

Molecular Weight 141.04 g/mol [2][4]
InChI=1S/C5H10CI2/c1-2-

InChl [LI31[51[7]
5(7)3-4-6/h5H,2-4H2,1H3
QMLLRWZQACTYAX-

InChlKey [31[51[7]
UHFFFAOYSA-N

SMILES ccc(ceencl [B1[4117]

PubChem CID 520465 [21[31[7]

MDL Number MFCD19232137 [2][4]

EC Number 980-839-5 [3]

Physicochemical Properties

A summary of the key physical and chemical properties of 1,3-dichloropentane is presented

below. These properties are essential for understanding its behavior in various experimental

settings.
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Property Value Unit Source

Normal Boiling Point

) Not Available K [1]
(Tboil)
Normal Melting Point )
Not Available K [1]
(Tfus)
Enthalpy of
o 35.11 kJ/mol [1]
Vaporization (AvapH®)
Enthalpy of Fusion
13.58 kJ/mol [1]
(AfusH®)
Octanol/Water
Partition Coefficient 2.633 [1]
(logPoct/wat)
Water Solubility
-2.33 mol/l [1]
(log10WS)
McGowan's
Characteristic Volume  105.790 ml/mol [1]
(McVol)
Kovats Retention
1272 [1][3]
Index (Standard polar)
Kovats Retention
Index (Semi-standard 940 [11[3]

non-polar)

Synthesis and Experimental Protocols

While specific experimental protocols for the synthesis of 1,3-dichloropentane are not readily
available in the public domain, general methods for the synthesis of similar dichlorinated
alkanes can be adapted. For instance, the synthesis of 1,3-dichloropropane is achieved by
reacting 1,3-propanediol with hydrochloric acid.[8] A similar approach using 1,3-pentanediol
and a suitable chlorinating agent, such as thionyl chloride or hydrochloric acid under pressure,
could potentially yield 1,3-dichloropentane. The synthesis of 1,5-dichloropentane from 1,5-
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pentanediol using concentrated aqueous hydrochloric acid at elevated pressure (8-15 atm) and
temperature (150-170°C) has been reported with good yields.[9]

A generalized workflow for the synthesis and purification of a dichlorinated alkane from its
corresponding diol is depicted below.

Click to download full resolution via product page

A generalized workflow for the synthesis and purification of 1,3-dichloropentane.

Safety Information

1,3-Dichloropentane is a flammable liquid and vapor.[3] It is harmful if swallowed, in contact
with skin, or if inhaled.[3] It causes skin and serious eye irritation and may cause respiratory
irritation.[3]

Hazard Statements:

H226: Flammable liquid and vapor[3]

H302: Harmful if swallowed[3]

H312: Harmful in contact with skin[3]

H315: Causes skin irritation[3]

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://patents.google.com/patent/DE856888C/en
https://www.benchchem.com/product/b1348517?utm_src=pdf-body-img
https://www.benchchem.com/product/b1348517?utm_src=pdf-body
https://www.benchchem.com/product/b1348517?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dichloropentane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1348517?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e H319: Causes serious eye irritation[3]
e H332: Harmful if inhaled[3]
o H335: May cause respiratory irritation[3]

Standard laboratory safety precautions should be taken when handling this compound,
including the use of personal protective equipment such as gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or a fume hood. In case of a spill,
eliminate all ignition sources and absorb the spill with a non-combustible material.[10]

Logical Relationships in Chemical Identification

The various identifiers of a chemical compound are interconnected and provide a hierarchical
and cross-referenced means of identification. This ensures that researchers can
unambiguously refer to the same chemical substance. The following diagram illustrates the
logical flow from the common name to more specific and machine-readable identifiers.
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Common Name
(1,3-Dichloropentane)

Molecular Formula SMILES String CAS Registry Number
(CsH10Cl2) (ccc(ccecenen (30122-12-4)

InChl
(InChI=1S/...)

InChiKey
(QMLLRWZQACTYAX-UHFFFAOYSA-N)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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